Cas no 1373162-82-3 (o-Phenylbenzyl Acrylate)

• Product Name: o-Phenylbenzyl Acrylate
• CAS No: 1373162-82-3
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 4591938
• PubChem ID: 20226495
• Update Time: 2025-05-22

o-Phenylbenzyl Acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,[1,1'-biphenyl]-2-ylmethyl ester
• [1,1'-biphenyl]-2-ylmethylacrylate
• o-Phenylbenzyl acrylate
• ortho-phenylbenzyl acrylate
• SCHEMBL8692638
• E70356
• [1,1'-Biphenyl]-2-ylmethyl acrylate
• {[1,1'-biphenyl]-2-yl}methyl prop-2-enoate
• (2-phenylphenyl)methyl prop-2-enoate
• 1373162-82-3
• o-Phenylbenzyl Acrylate

• Inchi： 1S/C16H14O2/c1-2-16(17)18-12-14-10-6-7-11-15(14)13-8-4-3-5-9-13/h2-11H,1,12H2
• InChI Key： PKMSXGVLJHFQHJ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1C1=CC=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

o-Phenylbenzyl Acrylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on o-Phenylbenzyl Acrylate

Recent Advances in the Application of o-Phenylbenzyl Acrylate (CAS: 1373162-82-3) in Chemical Biology and Pharmaceutical Research

o-Phenylbenzyl acrylate (CAS: 1373162-82-3) is a specialized acrylate derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in drug discovery, polymer chemistry, and materials science. This compound, characterized by its phenylbenzyl group attached to an acrylate moiety, exhibits enhanced reactivity and stability, making it a valuable building block for the synthesis of novel bioactive molecules and functional materials. Recent studies have explored its utility in various domains, including photopolymerization, drug delivery systems, and as a precursor for advanced polymeric materials.

One of the most notable advancements in the application of o-phenylbenzyl acrylate is its role in the development of photoactive polymers. Researchers have leveraged its ability to undergo efficient photopolymerization under mild conditions, enabling the fabrication of biocompatible hydrogels and scaffolds for tissue engineering. A 2023 study published in the Journal of Polymer Science demonstrated that o-phenylbenzyl acrylate-based hydrogels exhibit superior mechanical properties and controlled degradation rates, making them ideal candidates for regenerative medicine applications. The study also highlighted the compound's low cytotoxicity, further supporting its potential in biomedical settings.

In the realm of drug delivery, o-phenylbenzyl acrylate has been utilized to design stimuli-responsive nanocarriers. A recent investigation published in Advanced Drug Delivery Reviews revealed that acrylate-based copolymers incorporating this compound could respond to pH and redox changes, facilitating targeted drug release in tumor microenvironments. The study reported a significant enhancement in the therapeutic efficacy of encapsulated anticancer agents, with minimal off-target effects. These findings underscore the compound's versatility in addressing challenges associated with conventional drug delivery systems.

Beyond biomedical applications, o-phenylbenzyl acrylate has also found utility in materials science. Its incorporation into advanced coatings and adhesives has been explored due to its excellent adhesion properties and resistance to environmental degradation. A 2022 study in ACS Applied Materials & Interfaces detailed the synthesis of a novel class of pressure-sensitive adhesives using o-phenylbenzyl acrylate as a key monomer. The resulting materials exhibited remarkable thermal stability and adhesion strength, positioning them as promising alternatives for industrial applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of o-phenylbenzyl acrylate. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce byproduct formation. A 2023 preprint on ChemRxiv proposed a streamlined catalytic process using palladium-based catalysts, achieving a 15% increase in yield compared to traditional methods. Such advancements are critical for enabling broader adoption of this compound in both academic and industrial settings.

In conclusion, o-phenylbenzyl acrylate (CAS: 1373162-82-3) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique properties continue to inspire innovative solutions in drug delivery, materials science, and beyond. Future research should focus on addressing scalability challenges and further elucidating its mechanistic roles in various applications to unlock its full potential.